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Abstract
Peroxycarboxylic acids, a class of organic compounds characterized by the -C(O)OOH

functional group, have played a pivotal role in the advancement of synthetic organic chemistry.

Their potent oxidizing properties, discovered over a century ago, have led to the development

of fundamental reactions that remain indispensable in modern chemical synthesis, including

applications in drug development and materials science. This technical guide provides an in-

depth exploration of the history and discovery of peroxycarboxylic acids, detailing the seminal

experiments, key scientific figures, and the evolution of our understanding of these reactive yet

invaluable reagents. The document includes detailed experimental protocols from foundational

publications, quantitative data on the synthesis and stability of early peroxy acids, and a

discussion of the historical context of their handling and analysis.

Introduction: The Dawn of Peroxy-Based Oxidants
The late 19th and early 20th centuries were a period of profound discovery in organic

chemistry. As the understanding of molecular structure grew, so did the desire for new reagents

and reactions to manipulate and transform organic molecules. The discovery of hydrogen

peroxide by Louis Jacques Thénard in 1818 laid the groundwork for the exploration of peroxy

compounds as powerful oxidants. However, it was the subsequent development of organic and

inorganic peroxy acids that unlocked a new realm of synthetic possibilities. These reagents

offered a unique mode of oxygen-atom transfer, enabling transformations that were previously
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challenging or impossible. This guide delves into the historical journey of peroxycarboxylic

acids, from their initial synthesis to the elucidation of their reactivity in two of organic

chemistry's most important name reactions.

The Pioneering Synthesis of Peroxy Acids
The earliest forays into the world of peroxy acids were marked by ingenuity and a degree of

peril, given the inherent instability of these compounds.

Caro's Acid: An Inorganic Precursor
In 1898, the German chemist Heinrich Caro reported the synthesis of a powerful new oxidizing

agent by the reaction of concentrated sulfuric acid with hydrogen peroxide.[1] This substance,

which came to be known as Caro's acid (peroxymonosulfuric acid, H₂SO₅), was not a

peroxycarboxylic acid itself but an inorganic peroxy acid. Its discovery was a critical stepping

stone, providing a potent and accessible oxidant that would soon be employed in the discovery

of key organic reactions.

Experimental Protocol: Synthesis of Caro's Acid (Historical)

Caution: This protocol is for historical informational purposes only. The handling of

concentrated acids and peroxides is extremely hazardous and should only be performed by

trained professionals with appropriate safety measures.

A small quantity of Caro's acid for laboratory use could be prepared by the slow addition of

concentrated hydrogen peroxide to concentrated sulfuric acid in a glass container submerged

in an ice bath to manage the exothermic reaction.[1] The resulting mixture contained

peroxymonosulfuric acid in equilibrium with sulfuric acid, hydrogen peroxide, and water.

Early Synthesis of Peroxycarboxylic Acids
Building on the understanding of peroxy compounds, chemists began to explore the synthesis

of their organic, carboxylic acid-derived counterparts.

One of the earliest methods for preparing an aromatic peroxycarboxylic acid involved the

reaction of benzoyl peroxide with sodium methoxide, followed by acidification.[2][3] This two-
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step process provided a route to peroxybenzoic acid, which would become a key reagent in

early oxidation studies.

Experimental Protocol: Synthesis of Peroxybenzoic Acid from Benzoyl Peroxide (Historical)

Caution: This protocol is for historical informational purposes only. Organic peroxides can be

explosive and should be handled with extreme care.

A solution of benzoyl peroxide in a suitable solvent such as chloroform was treated with a

solution of sodium methoxide in methanol at low temperatures.[4] This reaction yielded sodium

perbenzoate and methyl benzoate. The aqueous layer containing the sodium perbenzoate was

then carefully acidified with a cold acid, such as sulfuric acid, to liberate the free peroxybenzoic

acid, which was subsequently extracted into an organic solvent.[3]

In 1910, J. d'Ans and W. Friederich described the preparation of peroxyacetic acid. Their work

provided a practical method for synthesizing this important aliphatic peroxy acid, which would

find widespread use as an oxidant.

Landmark Discoveries: The Baeyer-Villiger
Oxidation and Prilezhaev Epoxidation
The true synthetic utility of peroxycarboxylic acids was unveiled through the discovery of two

cornerstone reactions in organic chemistry.

The Baeyer-Villiger Oxidation (1899)
In 1899, Adolf von Baeyer and Victor Villiger published their groundbreaking work on the

reaction of ketones with Caro's acid.[5] They observed that cyclic ketones were transformed

into lactones, representing a novel carbon-carbon bond cleavage and oxygen insertion. This

reaction, now known as the Baeyer-Villiger oxidation, was a landmark discovery that

demonstrated the unique reactivity of peroxy acids.[6] Their initial experiments with camphor

and menthone yielded the corresponding lactones, albeit in modest yields of around 50%.[7]

Experimental Protocol: The Original Baeyer-Villiger Oxidation of Menthone (Translated and

Adapted from Baeyer and Villiger, 1899)
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Caution: This protocol is for historical informational purposes only. The handling of strong

oxidants and the reaction products requires appropriate safety precautions.

To a solution of menthone in a suitable solvent, a freshly prepared solution of Caro's acid

(peroxymonosulfuric acid) was added portion-wise while maintaining a low temperature with an

ice bath. The reaction mixture was stirred for a period of time, after which the product was

isolated by extraction and subsequent purification. The resulting lactone was characterized by

its physical and chemical properties.

Click to download full resolution via product page

Figure 1: Workflow of the historical Baeyer-Villiger oxidation.
Figure 2: Simplified mechanism of the Baeyer-Villiger oxidation.

Figure 3: The "Butterfly" mechanism of the Prilezhaev epoxidation.
Figure 4: Timeline of key discoveries in peroxy acid chemistry.

The Prilezhaev Epoxidation (1909)
A decade after the Baeyer-Villiger discovery, Russian chemist Nikolai Prilezhaev (also spelled

Prileschajew) reported that alkenes react with peroxycarboxylic acids to form epoxides.[8] This

reaction, now known as the Prilezhaev epoxidation, provided a general and reliable method for

the synthesis of these valuable three-membered rings. The reaction was noted for its

stereospecificity and generally good yields, typically in the range of 60-80%.[1][9]

Experimental Protocol: The Original Prilezhaev Epoxidation (Translated and Adapted from

Prilezhaev, 1909)

Caution: This protocol is for historical informational purposes only. The handling of peroxy acids

and the reaction products requires appropriate safety precautions.

An alkene was dissolved in an inert solvent, such as chloroform or ether. To this solution, a

solution of a peroxycarboxylic acid (e.g., peroxybenzoic acid) in the same solvent was added

gradually, while maintaining the reaction at or below room temperature. The progress of the

reaction was monitored, and upon completion, the carboxylic acid byproduct was removed by

washing with a basic solution. The epoxide product was then isolated by distillation or

crystallization.
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Quantitative Data from Early Discoveries
The following tables summarize quantitative data extracted from early publications on the

synthesis and reactivity of peroxycarboxylic acids.

Table 1: Early Synthesis of Peroxycarboxylic Acids

Peroxycarboxy
lic Acid

Precursor(s) Reagent(s) Reported Yield Reference

Peroxymonosulfu

ric Acid

Sulfuric Acid,

Hydrogen

Peroxide

-
Not isolated in

pure form
Caro, 1898

Peroxybenzoic

Acid

Benzoyl

Peroxide

Sodium

Methoxide, Acid
~85% Braun, 1928[10]

Peroxyacetic

Acid

Acetic Anhydride,

Hydrogen

Peroxide

- Not specified
d'Ans &

Friederich, 1910

Table 2: Early Examples of the Baeyer-Villiger Oxidation

Ketone Peroxy Acid Product Reported Yield Reference

Menthone Caro's Acid
Menthone

Lactone
~50%

Baeyer & Villiger,

1899[7]

Camphor Caro's Acid
Camphor

Lactone
~50%

Baeyer & Villiger,

1899[7]

Table 3: Early Examples of the Prilezhaev Epoxidation

Alkene Peroxy Acid Product Reported Yield Reference

Various Alkenes
Peroxybenzoic

Acid

Corresponding

Epoxides
60-80%

Prilezhaev,

1909[1][9]
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Stability and Handling of Early Peroxycarboxylic
Acids
From their inception, the utility of peroxycarboxylic acids was tempered by their inherent

instability and potential for explosive decomposition. Short-chain peroxycarboxylic acids are

known to be explosive when pure or in high concentrations.[7] Early researchers had to

contend with these hazards without the benefit of modern safety equipment and protocols.

Historical accounts and early laboratory manuals emphasize the need for low-temperature

storage and careful handling to prevent decomposition, which can be catalyzed by impurities,

heat, and light. The preparation of these reagents was often performed in situ or for immediate

use to minimize the risks associated with their storage.

Early Analytical Methods
The quantitative analysis of peroxycarboxylic acid solutions in the early 20th century relied

predominantly on titration methods. Iodometric titration was a common technique, where the

peroxy acid oxidizes iodide ions to iodine, which is then titrated with a standard solution of

sodium thiosulfate.[4][10] A challenge in these analyses was the frequent presence of

unreacted hydrogen peroxide, which could interfere with the titration. Methods were developed

to selectively determine the peroxy acid in the presence of hydrogen peroxide, for instance, by

titration with ceric sulfate or potassium permanganate to quantify the hydrogen peroxide before

the iodometric titration of the peroxy acid.[11][12]

Conclusion
The discovery and early development of peroxycarboxylic acids represent a pivotal chapter in

the history of organic chemistry. The pioneering work of chemists like Caro, Baeyer, Villiger,

and Prilezhaev laid the foundation for a new era of oxidative synthesis. Their investigations into

the preparation and reactivity of these powerful reagents led to the establishment of the

Baeyer-Villiger oxidation and the Prilezhaev epoxidation, reactions that continue to be of

fundamental importance in academic research and industrial applications, including the

synthesis of complex pharmaceuticals. This guide has provided a glimpse into the historical

context of these discoveries, highlighting the experimental ingenuity and perseverance of the

scientists who first harnessed the synthetic potential of peroxycarboxylic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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